N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C17H20N6O2S/c1-22-11-17(19-12-22)26(24,25)20-8-9-23-16(14-2-3-14)10-15(21-23)13-4-6-18-7-5-13/h4-7,10-12,14,20H,2-3,8-9H2,1H3
• InChI Key: SJOXYUAQRRSIIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCCN2C(=CC(=N2)C3=CC=NC=C3)C4CC4
• Molecular Formula: C17H20N6O2S
• Molecular Weight: 372.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H20N6O2S and its molecular weight is 372.45. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Research on sulfonamide derivatives, such as those conducted by Azab, Youssef, and El-Bordany (2013), explores the synthesis of novel heterocyclic compounds containing a sulfonamido moiety with high antibacterial activities. These compounds, which include pyran, pyridine, pyrazole, oxazole, pyrimidine, and thiazine derivatives, were found to be effective against bacterial strains, suggesting a potential application of sulfonamide derivatives in developing new antibacterial drugs (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

Synthesis of Heterocyclic Compounds

Sulfonamide derivatives have been used extensively in the synthesis of heterocyclic compounds. For instance, Rozentsveig et al. (2013) demonstrated a one-pot synthesis method for creating imidazo[1,2-a]pyridin-3-yl and imidazo[2,1-b]thiazol-5-yl sulfonamides, showcasing the versatility of sulfonamide derivatives in synthesizing diverse heterocyclic structures, which are crucial in pharmaceuticals and agrochemicals (I. Rozentsveig et al., 2013).

Anticancer and Antimicrobial Agents

Sulfonamide derivatives have also shown promise in the development of anticancer and antimicrobial agents. Ghorab et al. (2015) synthesized novel sulfonamide derivatives and evaluated their in vitro anticancer activity against human tumor liver cell lines, with several compounds showing higher activity than doxorubicin. This indicates the potential of sulfonamide derivatives in cancer therapy (M. Ghorab, F. Ragab, H. Heiba, M. El-Gazzar, & Sally S. Zahran, 2015).

Receptor Selectivity in Drug Design

The design of drugs with specific receptor selectivity is another area where sulfonamide derivatives have been applied. Canale et al. (2016) identified N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines as selective 5-HT7 receptor antagonists or multifunctional agents. This suggests their use in treating complex diseases by targeting specific receptors in the central nervous system (V. Canale et al., 2016).